Cas no 834902-39-5 (L-Valine, L-leucylglycyl-L-seryl-L-arginyl-L-seryl-L-prolyl-L-prolylglycyl-)

• Product name: L-Valine, L-leucylglycyl-L-seryl-L-arginyl-L-seryl-L-prolyl-L-prolylglycyl-
• CAS No: 834902-39-5
• MF: C₃₇H₆₄N₁₂O₁₂
• MW: 868.977268218994
• CID: 670318
• PubChem ID: 71415213

L-Valine, L-leucylglycyl-L-seryl-L-arginyl-L-seryl-L-prolyl-L-prolylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine, L-leucylglycyl-L-seryl-L-arginyl-L-seryl-L-prolyl-L-prolylglycyl-
• L-Leucylglycyl-L-seryl-N~5~-(diaminomethylidene)-L-ornithyl-L-seryl-L-prolyl-L-prolylglycyl-L-valine
• DTXSID30834633
• 834902-39-5

• Inchi： InChI=1S/C37H64N12O12/c1-19(2)14-21(38)30(54)42-15-27(52)44-23(17-50)32(56)45-22(8-5-11-41-37(39)40)31(55)46-24(18-51)34(58)49-13-7-10-26(49)35(59)48-12-6-9-25(48)33(57)43-16-28(53)47-29(20(3)4)36(60)61/h19-26,29,50-51H,5-18,38H2,1-4H3,(H,42,54)(H,43,57)(H,44,52)(H,45,56)(H,46,55)(H,47,53)(H,60,61)(H4,39,40,41)/t21-,22-,23-,24-,25-,26-,29-/m0/s1
• InChI Key： HIYDIHBDKHUIKT-ZDNRGLIHSA-N
• SMILES： CC(C)CC(C(=O)NCC(=O)NC(CO)C(=O)NC(CCCN=C(N)N)C(=O)NC(CO)C(=O)N1CCCC1C(=O)N2CCCC2C(=O)NCC(=O)NC(C(C)C)C(=O)O)N

Computed Properties

• Exact Mass: 868.47666552g/mol
• Monoisotopic Mass: 868.47666552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 61
• Rotatable Bond Count: 24
• Complexity: 1610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.2
• Topological Polar Surface Area: 383Ų